Cas no 5888-97-1 (1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-phenyl-)

1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-phenyl- structure
5888-97-1 structure
Product Name:1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-phenyl-
CAS No:5888-97-1
MF:C22H14N4O2
MW:366.37216424942
CID:340509
PubChem ID:4352562
Update Time:2025-04-19

1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-phenyl-5-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]-1,3,4-oxadiazole
    • 5888-97-1
    • CHEMBL572553
    • 1,4-Di-[2-(5-phenyloxadiazolyl)]-benzol
    • AKOS024389089
    • ST51043593
    • SCHEMBL4343181
    • DTXSID90402271
    • 1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-phenyl-
    • Inchi: 1S/C22H14N4O2/c1-3-7-15(8-4-1)19-23-25-21(27-19)17-11-13-18(14-12-17)22-26-24-20(28-22)16-9-5-2-6-10-16/h1-14H
    • InChI Key: QJYKIQYLMKVDSP-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=NN=C1C1C=CC(C2=NN=C(C3C=CC=CC=3)O2)=CC=1

Computed Properties

  • Exact Mass: 366.11182
  • Monoisotopic Mass: 366.112
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8A^2
  • XLogP3: 4.2

Experimental Properties

  • PSA: 77.84
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